Cas no 898457-41-5 (2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(naphthalen-1-yl)acetamide)

• Product Name: 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(naphthalen-1-yl)acetamide
• CAS No: 898457-41-5
• MF: C₂₅H₂₄N₂O₄
• MW: 416.469066619873
• CID: 5485061
• Update Time: 2025-11-01

2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxy-N-naphthalen-1-ylacetamide
• 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(naphthalen-1-yl)acetamide

• Inchi： 1S/C25H24N2O4/c1-2-30-16-15-27-14-13-20-21(25(27)29)10-6-12-23(20)31-17-24(28)26-22-11-5-8-18-7-3-4-9-19(18)22/h3-14H,2,15-17H2,1H3,(H,26,28)
• InChI Key： NRLOIIOBFUDLQZ-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=CC=C1)(=O)COC1=CC=CC2=C1C=CN(CCOCC)C2=O

Additional information on 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(naphthalen-1-yl)acetamide

Introduction to 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(naphthalen-1-yl)acetamide (CAS No. 898457-41-5)

2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(naphthalen-1-yl)acetamide, with the CAS number 898457-41-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinoline derivatives and exhibits a unique structure that combines an isoquinoline moiety with a naphthalene group, making it a promising candidate for various therapeutic applications.

The isoquinoline scaffold is well-known for its diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The presence of the naphthalene group further enhances the compound's pharmacological profile by modulating its lipophilicity and receptor binding affinity. These structural features make 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(naphthalen-1-yl)acetamide a valuable target for drug discovery and development.

Recent studies have highlighted the potential of this compound in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(naphthalen-1-yl)acetamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests its potential use in managing inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has also shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute found that 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(naphthalen-1-yl)acetamide selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(naphthalen-1-yl)acetamide have also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for ensuring patient compliance and therapeutic efficacy in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(naphthalen-1-yl)acetamide in human subjects. Preliminary data from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing to Phase II trials, where the compound's therapeutic potential will be further assessed in larger patient populations.

The development of new drugs is a complex and multifaceted process that requires a deep understanding of both the chemical structure and biological activity of candidate compounds. The unique structural features of 2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}-N-(naphthalen-1-yl)acetamide, combined with its promising pharmacological profile, make it an exciting prospect in the field of medicinal chemistry. Ongoing research aims to optimize its chemical structure to enhance its therapeutic potential while minimizing potential side effects.

In conclusion, 2-{2-(2-ethoxyethyl)-1-o xo - 1 , 2 -dihydroisoquinolin - 5 -y lo xy } - N - ( n aphtha len - 1 -y l ) acetam ide (CAS No. 898457 - 4 1 - 5 ) represents a significant advancement in the development of novel therapeutics for inflammatory and cancer-related diseases. Its unique combination of structural elements and biological activities positions it as a promising candidate for further clinical investigation and potential commercialization.